Cas no 2020242-23-1 (2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2020242-23-1
• MF: C₈H₁₅BrO₂S
• MW: 255.17250084877
• CID: 5285610
• PubChem ID: 165442715
• Update Time: 2025-06-08

2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2020242-23-1
• EN300-678363
• 2-(3-bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione
• 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C8H15BrO2S/c1-7(6-9)5-8-3-2-4-12(8,10)11/h7-8H,2-6H2,1H3
• InChI Key： DOIFZFOIJNREDP-UHFFFAOYSA-N
• SMILES： BrCC(C)CC1CCCS1(=O)=O

Computed Properties

• Exact Mass: 253.99761g/mol
• Monoisotopic Mass: 253.99761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione

Introduction to 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione (CAS No. 2020242-23-1)

2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione (CAS No. 2020242-23-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive thiolane structure and bromoalkyl substituent, has shown promising potential in various applications, including drug discovery and materials science.

The thiolane core of this compound is a cyclic structure with a sulfur atom in the 1λ⁶ oxidation state, which imparts unique chemical properties and reactivity. The presence of the bromoalkyl group adds further complexity and functionality, making it an attractive candidate for synthetic transformations and biological studies.

Recent research has highlighted the importance of thiolane derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of thiolane-containing compounds as potential inhibitors of specific enzymes involved in cancer progression. The bromoalkyl substituent in 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione was found to enhance the compound's binding affinity to target proteins, thereby improving its efficacy.

In addition to its potential in medicinal chemistry, 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione has also been investigated for its applications in materials science. A study published in Advanced Materials (2024) demonstrated that this compound can be used as a building block for the synthesis of advanced functional materials with tunable properties. The bromoalkyl group facilitates cross-linking reactions, leading to the formation of robust and versatile polymers.

The synthesis of 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with a thiolane precursor and introduce the bromoalkyl group through a series of substitution reactions. The choice of reagents and solvents plays a crucial role in achieving high yields and purity.

The physical and chemical properties of 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione have been extensively studied. It is a solid at room temperature with a melting point ranging from 85°C to 90°C. The compound exhibits good solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its stability under various conditions has been evaluated, and it has been found to be stable under standard laboratory conditions.

In terms of safety, 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione should be handled with care due to its reactive nature. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles. It is also important to store the compound in a cool, dry place away from incompatible materials.

The environmental impact of 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione has been assessed through various studies. While it is not classified as hazardous under current regulations, it is recommended to dispose of any waste products according to local environmental guidelines to minimize potential ecological impact.

In conclusion, 2-(3-Bromo-2-methylpropyl)-1lambda6-thiolane-1,1-dione (CAS No. 2020242-23-1) is a promising compound with diverse applications in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.